2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide

• IUPAC Name: 2-ethoxy-5-methyl-N-(2-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C16H19NO3S/c1-4-20-15-10-9-12(2)11-16(15)21(18,19)17-14-8-6-5-7-13(14)3/h5-11,17H,4H2,1-3H3
• InChI Key: OZLWOQZKZNLOLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C)S(=O)(=O)NC2=CC=CC=C2C
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol

Description

2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide, also known as EMeMPB, is a sulfonamide compound that has gained attention in scientific research for its potential applications in various fields. This compound is synthesized through a series of chemical reactions, and its mechanism of action and biochemical effects have been studied extensively. In

Scientific Research Applications

2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide has potential applications in various fields of scientific research. One of the primary applications of this compound is in the development of new drugs. 2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new pain relievers. Additionally, 2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide has been studied for its potential use in the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of 2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the production of inflammatory mediators. By inhibiting these enzymes, 2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide may help to reduce inflammation and pain.
Biochemical and Physiological Effects:
2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide has been shown to have anti-inflammatory and analgesic effects in animal models. In addition, it has been shown to have antitumor activity in vitro and in vivo. 2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide has also been shown to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide is its low toxicity profile, which makes it a safe compound to use in laboratory experiments. Additionally, 2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide has been shown to have a high degree of selectivity for certain enzymes, which may make it a useful tool for studying the activity of these enzymes. However, one limitation of 2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide is its relatively low solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide. One area of research is the development of new drugs based on the structure of 2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide. Another area of research is the study of the mechanism of action of 2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide, which may help to identify new targets for drug development. Additionally, further studies are needed to explore the potential uses of 2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide in the treatment of various diseases, such as cancer and inflammation. Finally, more research is needed to optimize the synthesis method for 2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide, which may help to improve its properties and potential applications.

Synthesis Methods

The synthesis of 2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide involves a series of chemical reactions. The starting material for this synthesis is 2-methylacetophenone, which is reacted with ethyl bromide and sodium ethoxide to form 2-ethoxy-2-methyl-1-phenylpropan-1-one. This intermediate is then reacted with 2-methylphenylsulfonyl chloride in the presence of a base to form 2-ethoxy-5-methyl-N-(2-methylphenyl)benzene-1-sulfonamide.